Cas no 688362-94-9 ((2E)-3-5-(2,5-dichlorophenyl)furan-2-yl-1-phenylprop-2-en-1-one)

• Product Name: (2E)-3-5-(2,5-dichlorophenyl)furan-2-yl-1-phenylprop-2-en-1-one
• CAS No: 688362-94-9
• MF: C₁₉H₁₂Cl₂O₂
• MW: 343.20338344574
• CID: 1730393
• PubChem ID: 5883607
• Update Time: 2025-04-21

(2E)-3-5-(2,5-dichlorophenyl)furan-2-yl-1-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-[5-(2,5-dichlorophenyl)-2-furanyl]-1-phenyl-, (2E)-
• (2E)-3-5-(2,5-dichlorophenyl)furan-2-yl-1-phenylprop-2-en-1-one
• 688362-94-9
• 304896-43-3
• NCGC00330882-01
• (E)-3-[5-(2,5-dichlorophenyl)furan-2-yl]-1-phenylprop-2-en-1-one
• (2E)-3-[5-(2,5-dichlorophenyl)furan-2-yl]-1-phenylprop-2-en-1-one
• AKOS000444988
• F0344-1659
• (E)-3-(5-(2,5-dichlorophenyl)furan-2-yl)-1-phenylprop-2-en-1-one
• AB01324754-02
• STK947305
• 3-(5-(2,5-Dichlorophenyl)furan-2-yl)-1-phenylprop-2-en-1-one
• 3-(5-(2,5-DICHLOROPHENYL)-2-FURYL)-1-PHENYL-2-PROPEN-1-ONE

• Inchi： 1S/C19H12Cl2O2/c20-14-6-9-17(21)16(12-14)19-11-8-15(23-19)7-10-18(22)13-4-2-1-3-5-13/h1-12H/b10-7+
• InChI Key： DFVWAEMSSLABBF-JXMROGBWSA-N
• SMILES： ClC1C=CC(=CC=1C1=CC=C(/C=C/C(C2C=CC=CC=2)=O)O1)Cl

Computed Properties

• Exact Mass: 342.0214350g/mol
• Monoisotopic Mass: 342.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 30.2Ų